Cas no 131427-13-9 (3H-Xanthen-3-one, 9-(3-fluorophenyl)-2,6,7-trihydroxy-)

• Product Name: 3H-Xanthen-3-one, 9-(3-fluorophenyl)-2,6,7-trihydroxy-
• CAS No: 131427-13-9
• MF: C₁₉H₁₁FO₅
• MW: 338.286049127579
• CID: 1232569
• PubChem ID: 57478178
• Update Time: 2025-04-20

3H-Xanthen-3-one, 9-(3-fluorophenyl)-2,6,7-trihydroxy- Chemical and Physical Properties

Names and Identifiers

• 3H-Xanthen-3-one, 9-(3-fluorophenyl)-2,6,7-trihydroxy-
• 9-(3-fluorophenyl)-2,6,7-trihydroxyxanthen-3-one
• DTXSID40726838
• 9-(3-FLUOROPHENYL)-2,6,7-TRIHYDROXY-3H-XANTHEN-3-ONE
• 131427-13-9

• Inchi： 1S/C19H11FO5/c20-10-3-1-2-9(4-10)19-11-5-13(21)15(23)7-17(11)25-18-8-16(24)14(22)6-12(18)19/h1-8,21-23H
• InChI Key： SLHUTJYDXJXRQV-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)C1=C2C=C(C(C=C2OC2C=C(C(=CC1=2)O)O)=O)O

Computed Properties

• Exact Mass: 338.05903
• Monoisotopic Mass: 338.05905161g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 1
• Complexity: 679
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 87Ų

Experimental Properties

• PSA: 90.9